molecular formula C11H9FN2O2 B8674772 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B8674772
M. Wt: 220.20 g/mol
InChI Key: GBGGFHCFCZHRRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9FN2O2

Molecular Weight

220.20 g/mol

IUPAC Name

5-(4-fluorophenyl)-1-methylpyrazole-4-carboxylic acid

InChI

InChI=1S/C11H9FN2O2/c1-14-10(9(6-13-14)11(15)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)

InChI Key

GBGGFHCFCZHRRQ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)C(=O)O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the compound (14.2 g, 57.4 mmol) obtained in step 1 in ethanol (50 mL) was added 2N aqueous sodium hydroxide solution (63.2 mL, 126 mmol) at room temperature, and the mixture was heated under reflux for 1 hr. The reaction mixture was cooled to room temperature, and 2N hydrochloric acid was added until the mixture became pH 6. The precipitate was collected by filtration with ethyl acetate to give a mixture (3:2.2 (mol/mol), 13.0 g, 100%) of 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid and 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid as a white powder.
Name
compound
Quantity
14.2 g
Type
reactant
Reaction Step One
Quantity
63.2 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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